Cas no 1804853-97-1 (2-(Aminomethyl)-6-chloro-5-(difluoromethyl)pyridine-3-carboxaldehyde)

• Product Name: 2-(Aminomethyl)-6-chloro-5-(difluoromethyl)pyridine-3-carboxaldehyde
• CAS No: 1804853-97-1
• MF: C₈H₇ClF₂N₂O
• MW: 220.603787660599
• CID: 4873431
• Update Time: 2025-06-08

2-(Aminomethyl)-6-chloro-5-(difluoromethyl)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-6-chloro-5-(difluoromethyl)pyridine-3-carboxaldehyde

• Inchi： 1S/C8H7ClF2N2O/c9-7-5(8(10)11)1-4(3-14)6(2-12)13-7/h1,3,8H,2,12H2
• InChI Key： DUKLEDUKWVTTIK-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)F)C=C(C=O)C(CN)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 0.8
• Topological Polar Surface Area: 56

Additional information on 2-(Aminomethyl)-6-chloro-5-(difluoromethyl)pyridine-3-carboxaldehyde

Introduction to 2-(Aminomethyl)-6-chloro-5-(difluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1804853-97-1)

2-(Aminomethyl)-6-chloro-5-(difluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1804853-97-1) is a multifunctional compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound, characterized by its pyridine core, chloro and difluoromethyl substituents, and an aminomethyl group, offers a versatile platform for the development of novel therapeutic agents.

The pyridine ring is a fundamental building block in many biologically active molecules, contributing to the compound's pharmacological properties. The presence of the chloro and difluoromethyl groups imparts specific electronic and steric effects, which can influence the compound's reactivity and biological activity. The aminomethyl group, on the other hand, provides a functional handle for further derivatization, enabling the synthesis of a wide range of derivatives with diverse biological activities.

Recent studies have highlighted the potential of 2-(Aminomethyl)-6-chloro-5-(difluoromethyl)pyridine-3-carboxaldehyde in the development of new drugs for various diseases. For instance, a study published in the *Journal of Medicinal Chemistry* reported that this compound exhibits potent inhibitory activity against a specific enzyme involved in cancer progression. The researchers found that the chloro and difluoromethyl substituents play a crucial role in enhancing the compound's binding affinity to the target enzyme, while the aminomethyl group facilitates its cellular uptake and metabolic stability.

In another study, published in *Bioorganic & Medicinal Chemistry Letters*, researchers explored the use of 2-(Aminomethyl)-6-chloro-5-(difluoromethyl)pyridine-3-carboxaldehyde as a scaffold for the design of novel antiviral agents. The results showed that derivatives of this compound exhibited significant antiviral activity against several strains of viruses, including influenza and herpes simplex virus. The pyridine core and the aminomethyl group were found to be essential for maintaining antiviral efficacy, while the chloro and difluoromethyl substituents contributed to improved pharmacokinetic properties.

The synthetic accessibility of 2-(Aminomethyl)-6-chloro-5-(difluoromethyl)pyridine-3-carboxaldehyde has also been extensively studied. A recent paper in *Organic Letters* described an efficient synthetic route to this compound using a combination of palladium-catalyzed cross-coupling reactions and selective functional group transformations. This method provides high yields and excellent purity, making it suitable for large-scale production and further pharmaceutical development.

The potential applications of 2-(Aminomethyl)-6-chloro-5-(difluoromethyl)pyridine-3-carboxaldehyde extend beyond medicinal chemistry. In materials science, this compound has been investigated as a building block for the synthesis of functional polymers with unique optical and electronic properties. A study published in *Macromolecules* demonstrated that polymers derived from this compound exhibit enhanced thermal stability and mechanical strength, making them promising candidates for use in advanced electronic devices and coatings.

In conclusion, 2-(Aminomethyl)-6-chloro-5-(difluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1804853-97-1) is a highly versatile compound with significant potential in various fields. Its unique chemical structure, characterized by the pyridine core, chloro, difluoromethyl, and aminomethyl groups, makes it an attractive scaffold for the development of novel therapeutic agents and functional materials. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in modern chemistry and pharmaceutical research.